Cas no 1261577-35-8 (3-Methoxy-5-(3-(trifluoromethoxy)phenyl)isonicotinic acid)

• Product Name: 3-Methoxy-5-(3-(trifluoromethoxy)phenyl)isonicotinic acid
• CAS No: 1261577-35-8
• MF: C₁₄H₁₀F₃NO₄
• MW: 313.228714466095
• CID: 4987261
• Update Time: 2025-06-08

3-Methoxy-5-(3-(trifluoromethoxy)phenyl)isonicotinic acid Chemical and Physical Properties

Names and Identifiers

• 3-Methoxy-5-(3-(trifluoromethoxy)phenyl)isonicotinic acid

• Inchi： 1S/C14H10F3NO4/c1-21-11-7-18-6-10(12(11)13(19)20)8-3-2-4-9(5-8)22-14(15,16)17/h2-7H,1H3,(H,19,20)
• InChI Key： VIOFWPRYSROZPY-UHFFFAOYSA-N
• SMILES： FC(OC1=CC=CC(=C1)C1C=NC=C(C=1C(=O)O)OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 391
• XLogP3: 3.2
• Topological Polar Surface Area: 68.6

Additional information on 3-Methoxy-5-(3-(trifluoromethoxy)phenyl)isonicotinic acid

Introduction to 3-Methoxy-5-(3-(trifluoromethoxy)phenyl)isonicotinic acid (CAS No. 1261577-35-8)

3-Methoxy-5-(3-(trifluoromethoxy)phenyl)isonicotinic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1261577-35-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of heterocyclic carboxylic acids, characterized by its isonicotinic acid backbone, which is a well-known scaffold in drug discovery. The presence of multiple functional groups, including methoxy and trifluoromethoxy substituents, enhances its structural complexity and potential biological activity.

The isonicotinic acid moiety is particularly noteworthy, as it is a core structure found in several FDA-approved drugs, such as thionamides used for tuberculosis treatment. The modification of this scaffold with electron-withdrawing and electron-donating groups can significantly influence its pharmacokinetic and pharmacodynamic properties. In particular, the 3-methoxy group and the 3-(trifluoromethoxy)phenyl moiety introduce unique electronic and steric effects that can modulate binding interactions with biological targets.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and specificity of such compounds with high precision. Studies have demonstrated that the trifluoromethoxy group, in particular, can enhance metabolic stability and binding interactions due to its strong electron-withdrawing nature. This has led to increased interest in designing derivatives of 3-methoxy-5-(3-(trifluoromethoxy)phenyl)isonicotinic acid for therapeutic applications.

One of the most promising areas of research involving this compound is its potential as a kinase inhibitor. Kinases are enzymes that play crucial roles in cell signaling pathways, and their dysregulation is associated with various diseases, including cancer. The structural features of 3-methoxy-5-(3-(trifluoromethoxy)phenyl)isonicotinic acid make it a candidate for developing small-molecule inhibitors that can selectively target aberrant kinases. Preliminary in vitro studies have shown that derivatives of this compound exhibit inhibitory activity against certain kinases, suggesting their therapeutic potential.

The synthesis of 3-methoxy-5-(3-(trifluoromethoxy)phenyl)isonicotinic acid involves multi-step organic reactions, including condensation, functional group transformations, and purification techniques. The introduction of the methoxy and trifluoromethoxy groups requires careful control of reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have been employed to streamline the synthesis process and improve efficiency.

In addition to its pharmaceutical applications, 3-methoxy-5-(3-(trifluoromethoxy)phenyl)isonicotinic acid has shown promise in material science research. Its unique structural features make it a suitable candidate for developing novel organic semiconductors and catalysts. Researchers are exploring its potential use in organic light-emitting diodes (OLEDs), photovoltaic cells, and other advanced materials where precise control over molecular structure is essential.

The growing interest in this compound has also spurred efforts to optimize its pharmacokinetic properties through structure-activity relationship (SAR) studies. By systematically modifying its chemical structure, researchers aim to enhance its bioavailability, reduce toxicity, and improve target specificity. These efforts are critical for translating promising preclinical findings into effective clinical therapies.

Future research directions may include exploring the compound's role in modulating inflammatory pathways and immune responses. Given the increasing recognition of inflammation as a key factor in various chronic diseases, compounds like 3-methoxy-5-(3-(trifluoromethoxy)phenyl)isonicotinic acid could provide new insights into therapeutic strategies targeting inflammatory conditions.

The development of high-throughput screening (HTS) platforms has further accelerated the discovery process for compounds like 3-methoxy-5-(3-(trifluoromethoxy)phenyl)isonicotinic acid. These platforms allow researchers to rapidly test thousands of compounds against various biological targets, enabling the identification of lead candidates for further optimization. The integration of HTS with machine learning algorithms has enhanced the efficiency of drug discovery pipelines, reducing the time required to identify promising candidates.

In conclusion,3-Methoxy-5-(3-(trifluoromethoxy)phenyl)isonicotinic acid (CAS No. 1261577-35-8) represents a fascinating compound with diverse applications in pharmaceuticals and materials science. Its unique structural features and potential biological activities make it a valuable asset in ongoing research efforts aimed at developing novel therapeutics and advanced materials. As our understanding of its properties continues to evolve,this compound is poised to play an increasingly important role in addressing some of the most pressing challenges in modern medicine and technology.